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Introduction

Iridium-191 (*°1Ir) is one of two stable isotopes of the element iridium, a dense, corrosion-
resistant transition metal of the platinum group.[1] While chemically identical to other iridium
isotopes, its unique nuclear properties make it a crucial material in various scientific and
medical applications, primarily as the precursor to the medically and industrially significant
radioisotope, Iridium-192.[2][3] This guide provides a comprehensive overview of the physical
and chemical properties of Iridium-191, its applications, and relevant experimental protocols.

Physical and Nuclear Properties

Iridium-191 is a naturally occurring isotope, constituting approximately 37.3% of all iridium
found on Earth.[1][2] It is distinguished by its specific nuclear structure, which is fundamental to
its stability and its utility in nuclear reactions. A summary of its key physical and nuclear
properties is presented below.
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Property

Value

Atomic Mass

190.9605893(21) u[2]

Natural Abundance

37.3%[1][2]

Nuclear Spin

3/2+[2][4]

Magnetic Dipole Moment

+0.1507(6) uN[4]

Quadrupole Moment

+0.816(9) barn[4]

Binding Energy per Nucleon

7.94812076 MeV[4]

Neutron Number 114[5]
Proton Number 77[5]
Stability Stable[2]

Thermal Neutron Capture Cross-Section

~954 barns[2]

Chemical Properties

As a stable isotope of iridium, °r shares the element's characteristic chemical behavior.

Iridium is renowned for being the most corrosion-resistant metal known.[1] It is not susceptible

to attack by most acids, including aqua regia.[1] However, it can be dissolved in concentrated

hydrochloric acid in the presence of sodium perchlorate.[1] At elevated temperatures, it will

react with halogens and oxygen, and it reacts directly with sulfur at atmospheric pressure to

form iridium disulfide.[1] While the metal itself is generally non-toxic due to its inertness, iridium

compounds should be regarded as highly toxic.[5]

Production of Iridium-192

The primary application of Iridium-191 is in the production of Iridium-192 (1°2Ir), a radioisotope

with a half-life of 73.83 days.[1][2] This is achieved through neutron activation of enriched 1°1Ir

targets in a nuclear reactor via the (n,y) reaction.[2] The high thermal neutron capture cross-

section of °1r makes this process efficient.[2]
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Experimental Workflow: Production and Application of
Iridium-192
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Caption: Production and major applications of Iridium-192.

Iridium-191m: A Metastable Isomer for Medical
Imaging

Iridium-191 also has a medically significant metastable isomer, Iridium-191m (*°1™Ir). This
isomer has a very short half-life of 4.96 seconds and decays with the emission of 65-keV and
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129-keV photons.[6] This property makes it suitable for first-pass radionuclide angiography, a
diagnostic imaging technique used to visualize blood flow and detect cardiac shunts.[6][7]

Production of Iridium-191m: The Osmium-191/Iridium-
191m Generator

Iridium-191m is produced from the decay of its parent isotope, Osmium-191 (*°10s), which has
a half-life of 15.4 days.[6][8] This parent-daughter relationship allows for the creation of a
radionuclide generator.

Column Preparation: The Osmium-191 parent isotope is loaded onto an anion-exchange
column (e.g., AGMP-1).[8][9]

e Elution: The Iridium-191m daughter isotope is selectively eluted from the column using a
solution of 0.9% NacCl at pH 1.[8][9]

* Yield and Purity: Each elution typically yields about 7-10% of the available Iridium-191m
with a very low Osmium-191 breakthrough of 0.003-0.008%.[8][9]

» Application: The resulting eluate containing Iridium-191m can be used for multiple first-pass
radionuclide angiograms in patients, with studies repeatable within minutes due to the short
half-life of the isotope.[6]
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Caption: Workflow of the Os-191/Ir-191m generator.

Analytical Techniques

While specific, detailed experimental protocols for the routine characterization of stable **Ir are
not extensively published, standard analytical techniques for elemental and isotopic analysis
are applicable. These include:

e Mass Spectrometry: Techniques such as Inductively Coupled Plasma Mass Spectrometry
(ICP-MS) can be used for the precise determination of the isotopic abundance of Iridium-
191 in a sample.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b083290/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-iridium-191-properties-and-applications
https://www.benchchem.com/product/b083290/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-iridium-191-properties-and-applications
https://www.benchchem.com/product/b083290/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-iridium-191-properties-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083290?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

» Neutron Activation Analysis (NAA): Stable iridium isotopes like 1°tr serve as targets in NAA
to determine iridium concentrations in environmental samples.[2] The sample is irradiated to
produce radioisotopes like 192|r, and the subsequent gamma emissions are measured.[2]

o Mdssbauer Spectroscopy: Iridium-191 was the first isotope of any element to demonstrate
the Mdssbauer effect, making it useful for research in physics, chemistry, biochemistry,
metallurgy, and mineralogy.[1]

Conclusion

Iridium-191 is a stable isotope with significant, albeit indirect, contributions to medicine and
industry. Its fundamental role as the precursor to Iridium-192 for brachytherapy and industrial
radiography, and the medical utility of its metastable isomer, Iridium-191m, in diagnostic
imaging, underscore its importance. The unique nuclear properties of 1°1Ir, particularly its large
neutron capture cross-section, are key to these applications. Future research may continue to
explore the use of this stable isotope in other areas of science and technology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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